Cas no 2377005-09-7 (((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride)

• Product Name: ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride
• CAS No: 2377005-09-7
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 6450535
• Update Time: 2025-11-07

((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-8-4-7(10-2)3-6(8)5-9;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： JFHRYDDMFWSXEZ-LEUCUCNGSA-N
• SMILES： C([C@@H]1C[C@H](OC)CN1C)O.Cl

Additional information on ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride

The Comprehensive Overview of ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol Hydrochloride (CAS No. 2377005-09-7)

((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride, commonly referred to by its CAS number 2377005-09-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a pyrrolidine ring with specific stereochemistry at the 2S and 4S positions, a methoxy group at position 4, a methyl group at position 1, and a hydroxymethyl group attached to the nitrogen atom. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability.

The synthesis of ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride involves a series of well-established organic reactions. Typically, the starting material is a suitably substituted pyrrolidine derivative, which undergoes alkylation or acylation to introduce the desired substituents. The stereochemistry at the 2S and 4S positions is crucial for the compound's biological activity and is often controlled through asymmetric synthesis or enzymatic resolution. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess, making it more accessible for research and development purposes.

The biological activity of CAS No. 2377005-09-7 has been a focal point of recent studies. This compound has demonstrated potential as a modulator of various cellular pathways, particularly those involving G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug discovery due to their involvement in numerous physiological processes and diseases. Preclinical studies have shown that this compound exhibits selective binding to certain GPCR subtypes, suggesting its potential as a therapeutic agent in conditions such as chronic pain, inflammation, and neurological disorders.

In addition to its pharmacological properties, ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride has been explored for its role in chemical biology. Researchers have utilized this compound as a tool to study receptor signaling mechanisms and drug metabolism. Its unique structure allows for detailed investigations into stereochemical effects on receptor binding and functional outcomes, providing valuable insights into the design of more effective drugs.

The application of CAS No. 2377005-09-7 extends beyond pharmacology into materials science. Its chiral properties make it an attractive candidate for asymmetric catalysis and enantioselective synthesis of other complex molecules. Recent breakthroughs in catalytic asymmetric hydrogenation have leveraged this compound's chiral framework to develop highly efficient catalysts for industrial use.

From an environmental perspective, the ecological impact of ((2S,4S)-4-Methoxy-1-methylpyrrolidin-2-yl)methanol hydrochloride has also been evaluated. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to assess its long-term persistence and degradation pathways in various environmental matrices.

In conclusion, CAS No. 2377005-09-based compounds like ((2S,4S)-4-Methoxy-N-methylpyrrolidin-N-methylene)acetamide continue to be pivotal in advancing our understanding of complex biological systems and chemical processes. As research progresses, this compound holds promise for diverse applications across multiple disciplines.